Cas no 58609-93-1 (4-{imidazo1,2-apyrimidin-2-yl}aniline)

• Product Name: 4-{imidazo1,2-apyrimidin-2-yl}aniline
• CAS No: 58609-93-1
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD03848500
• CID: 1610953
• PubChem ID: 821089
• Update Time: 2025-06-25

4-{imidazo1,2-apyrimidin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-imidazo[1,2-a]pyrimidin-2-yl-
• 4-imidazo[1,2-a]pyrimidin-2-yl-aniline
• 4-{imidazo1,2-apyrimidin-2-yl}aniline
• 58609-93-1
• EN300-49787
• SMR000336541
• (4-imidazo[1,2-a]pyrimidin-2-ylphenyl)amine
• BDBM57920
• F2125-0007
• 4T-0625
• DB-138545
• SCHEMBL1494735
• 4-{imidazo[1,2-a]pyrimidin-2-yl}aniline
• SR-01000306818
• 4-imidazo[1,2-a]pyrimidin-2-ylphenylamine
• Z316174604
• AKOS000163909
• 4-(imidazo[1,2-a]pyrimidin-2-yl)aniline
• 4-imidazo[1,2-a]pyrimidin-2-ylaniline
• MLS000763909
• CHEMBL1366790
• 4-Imidazo[1,2-a]pyrimidin-2-ylbenzenamine
• BWWCSYRRKAQGID-UHFFFAOYSA-N
• MFCD03848500
• HMS2724N19
• cid_821089
• 4-(2-imidazo[1,2-a]pyrimidinyl)aniline
• SR-01000306818-1
• STK786597
• AQ-776/42801561

• MDL： MFCD03848500
• Inchi： 1S/C12H10N4/c13-10-4-2-9(3-5-10)11-8-16-7-1-6-14-12(16)15-11/h1-8H,13H2
• InChI Key： BWWCSYRRKAQGID-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC(=C2)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{imidazo1,2-apyrimidin-2-yl}aniline

Comprehensive Overview of 4-{imidazo[1,2-a]pyrimidin-2-yl}aniline (CAS No. 58609-93-1): Properties, Applications, and Research Insights

4-{imidazo[1,2-a]pyrimidin-2-yl}aniline (CAS No. 58609-93-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and versatile applications. The compound's molecular framework combines an imidazo[1,2-a]pyrimidine core with an aniline moiety, making it a valuable intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for terms like "imidazo[1,2-a]pyrimidine derivatives," "aniline-based heterocycles," and "CAS 58609-93-1 applications," reflecting its relevance in drug discovery and functional materials.

The compound's imidazo[1,2-a]pyrimidine scaffold is particularly notable for its presence in numerous FDA-approved drugs, targeting conditions such as inflammation, cancer, and central nervous system disorders. Recent studies highlight its role in modulating kinase enzymes and G-protein-coupled receptors (GPCRs), aligning with trending topics like "targeted cancer therapy" and "precision medicine." Additionally, its aniline group facilitates further functionalization, enabling the development of novel small-molecule inhibitors and fluorescent probes for diagnostic applications.

From a synthetic chemistry perspective, 4-{imidazo[1,2-a]pyrimidin-2-yl}aniline is often synthesized via palladium-catalyzed cross-coupling reactions or cyclization strategies, methods frequently searched under keywords like "C-N coupling reactions" and "heterocycle synthesis." Its stability under physiological conditions and tunable solubility profile make it a preferred choice for medicinal chemistry projects. Furthermore, the compound's potential in organic electronics, such as OLEDs and photovoltaic materials, has sparked interest in interdisciplinary research communities.

Environmental and safety profiles of CAS 58609-93-1 are also critical discussion points. While not classified as hazardous, proper handling protocols are emphasized in literature, addressing common queries like "imidazo[1,2-a]pyrimidine toxicity" and "aniline derivative safety." Regulatory compliance, especially in pharmaceutical applications, remains a key focus, with researchers often referencing guidelines from the FDA and EMA.

In summary, 4-{imidazo[1,2-a]pyrimidin-2-yl}aniline exemplifies the convergence of drug discovery, materials science, and synthetic innovation. Its adaptability to diverse research needs—from kinase inhibitor design to functional material development—ensures its continued prominence in scientific literature and industrial applications. For researchers exploring "imidazo[1,2-a]pyrimidine scaffolds" or "aniline-based building blocks," this compound offers a robust platform for cutting-edge investigations.